Cas no 478248-69-0 ([3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone)
[3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone Chemical and Physical Properties
Names and Identifiers
-
- (3-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXY)PHENYL)[1-(4-METHOXYPHENYL)-1H-1,2,3-TRIAZOL-4-YL]METHANONE
- 3-chloro-2-{3-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]phenoxy}-5-(trifluoromethyl)pyridine
- (3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanone
- [3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone
- [3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone
-
- Inchi: 1S/C22H14ClF3N4O3/c1-32-16-7-5-15(6-8-16)30-12-19(28-29-30)20(31)13-3-2-4-17(9-13)33-21-18(23)10-14(11-27-21)22(24,25)26/h2-12H,1H3
- InChI Key: WFVJOZQRDFCKJG-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(F)(F)F)=CN=C1OC1=CC=CC(=C1)C(C1=CN(C2C=CC(=CC=2)OC)N=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 665
- XLogP3: 5.3
- Topological Polar Surface Area: 79.1
[3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 9P-736-1MG |
(3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanone |
478248-69-0 | >90% | 1mg |
£28.00 | 2025-02-08 | |
| Key Organics Ltd | 9P-736-5MG |
(3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanone |
478248-69-0 | >90% | 5mg |
£35.00 | 2025-02-08 | |
| Key Organics Ltd | 9P-736-10MG |
(3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanone |
478248-69-0 | >90% | 10mg |
£48.00 | 2025-02-08 | |
| Key Organics Ltd | 9P-736-50MG |
(3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanone |
478248-69-0 | >90% | 50mg |
£77.00 | 2025-02-08 | |
| Key Organics Ltd | 9P-736-100MG |
(3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methanone |
478248-69-0 | >90% | 100mg |
£110.00 | 2025-02-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00939554-1g |
3-Chloro-2-{3-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]phenoxy}-5-(trifluoromethyl)pyridine |
478248-69-0 | 90% | 1g |
¥2401.0 | 2024-04-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673934-1mg |
(3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)(1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl)methanone |
478248-69-0 | 98% | 1mg |
¥499 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673934-2mg |
(3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)(1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl)methanone |
478248-69-0 | 98% | 2mg |
¥619 | 2023-04-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673934-5mg |
(3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenyl)(1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl)methanone |
478248-69-0 | 98% | 5mg |
¥661 | 2023-04-03 | |
| Ambeed | A941379-1g |
3-Chloro-2-{3-[1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carbonyl]phenoxy}-5-(trifluoromethyl)pyridine |
478248-69-0 | 90% | 1g |
$350.0 | 2024-08-02 |
[3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone Related Literature
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on [3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone
Introduction to Compound CAS No 478248-69-0: [3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone
The compound with CAS No 478248-69-0, named [3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone, is a highly specialized organic molecule with significant potential in the field of pharmaceuticals and advanced materials. This compound is characterized by its complex structure, which includes a pyridine ring, a triazole moiety, and a methanone group. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug design and development.
Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, the pyridine ring with chloro and trifluoromethyl substituents has been shown to enhance the stability and bioavailability of drugs. Similarly, the triazole moiety is known for its ability to form strong hydrogen bonds, which can significantly improve the pharmacokinetic properties of a compound. These findings underscore the potential of this compound in creating next-generation drugs targeting various diseases, including cancer and inflammatory disorders.
The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of the pyridine derivative, followed by its coupling with the triazole moiety via a nucleophilic substitution reaction. The final step involves the introduction of the methanone group, which is crucial for stabilizing the overall structure. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications.
In terms of pharmacological properties, this compound has demonstrated remarkable activity in vitro. Studies conducted using human cancer cell lines have shown that it exhibits potent anti-proliferative effects, suggesting its potential as an anti-cancer agent. Additionally, its ability to inhibit key inflammatory pathways makes it a promising candidate for treating chronic inflammatory diseases such as arthritis and cardiovascular disorders.
The structural features of this compound also make it an ideal candidate for further modification and optimization. For example, researchers are exploring the impact of substituting different groups on the pyridine ring or modifying the triazole moiety to enhance its bioactivity. These efforts are expected to lead to the development of more effective drug candidates in the near future.
From an industrial perspective, this compound represents a significant advancement in fine chemical synthesis. Its unique combination of functional groups and structural complexity makes it a valuable building block for constructing more complex molecules. As such, it has found applications in various industries, including agrochemicals and specialty chemicals.
In conclusion, CAS No 478248-69-0 represents a cutting-edge molecule with immense potential across multiple fields. Its intricate structure and versatile functional groups make it a cornerstone for innovative research and development activities. As ongoing studies continue to uncover its full capabilities, this compound is poised to play a pivotal role in shaping the future of pharmaceuticals and related industries.
478248-69-0 ([3-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]-[1-(4-methoxyphenyl)triazol-4-yl]methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)